Cas no 56888-48-3 (1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)-)
56888-48-3 structure
Product Name:1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)-
CAS No:56888-48-3
MF:C16H9N3
MW:243.262762784958
CID:347552
PubChem ID:13716711
Update Time:2025-04-19
1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)-
- 5-benzylbenzene-1,2,4-tricarbonitrile
- DTXSID50547475
- 56888-48-3
-
- Inchi: 1S/C16H9N3/c17-9-14-8-16(11-19)15(10-18)7-13(14)6-12-4-2-1-3-5-12/h1-5,7-8H,6H2
- InChI Key: ZSPPZFIMMVXZHV-UHFFFAOYSA-N
- SMILES: N#CC1C=C(C#N)C(C#N)=CC=1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 243.07977
- Monoisotopic Mass: 243.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
56888-48-3 (1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)-) Related Products
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